Cas no 5834-14-0 (3-(4-Methyl-thiophen-2-yl)-acrylic acid)

• Product Name: 3-(4-Methyl-thiophen-2-yl)-acrylic acid
• CAS No: 5834-14-0
• MF: C₈H₈O₂S
• MW: 168.212921142578
• CID: 1609918
• PubChem ID: 67043284
• Update Time: 2025-04-21

3-(4-Methyl-thiophen-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-methylbenzyl)piperazin-1-yl](phenyl)methanone
• methanone, [4-[(4-methylphenyl)methyl]-1-piperazinyl]phenyl-
• 3-(4-Methyl-thiophen-2-yl)-acrylic acid
• 3-(4-methylthiophen-2-yl)prop-2-enoic acid
• CXPDJQZSEXRKDU-UHFFFAOYSA-N
• 5834-14-0
• 3-(4-methylthiophen-2-yl)acrylic acid

• Inchi： 1S/C8H8O2S/c1-6-4-7(11-5-6)2-3-8(9)10/h2-5H,1H3,(H,9,10)
• InChI Key： CXPDJQZSEXRKDU-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C=CC(=O)O

Computed Properties

• Exact Mass: 294.17336
• Monoisotopic Mass: 168.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.131
• Boiling Point: 441.6°C at 760 mmHg
• Flash Point: 186.3°C
• Refractive Index: 1.601
• PSA: 23.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides